

Anacetrapib blood pressure effects management

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Anacetrapib

CAS No.: 875446-37-0

Cat. No.: S548849

[Get Quote](#)

FAQs on Anacetrapib and Blood Pressure

- **Did anacetrapib increase blood pressure in clinical trials?** No. Multiple clinical studies consistently showed that **anacetrapib** did not lead to any significant increase in blood pressure [1] [2] [3]. This was a key finding that differentiated it from torcetrapib.
- **How does anacetrapib's blood pressure profile compare to torcetrapib's?** The adverse blood pressure effects of torcetrapib are believed to be due to off-target, compound-specific effects that stimulated aldosterone production [4] [3]. Non-clinical data indicated that **anacetrapib** did not stimulate aldosterone release, even at high concentrations [5]. This supports the hypothesis that the blood-pressure-raising effect is not a class-wide effect of CETP inhibition [3].
- **What was the specific blood pressure data from the major outcomes trial (REVEAL)?** In the large REVEAL outcomes study, **anacetrapib** produced very small increases in systolic and diastolic blood pressures of **0.7 mmHg** and **0.3 mmHg**, respectively. The study concluded there was no statistically significant increase in serious adverse events attributed to hypertension [6].

Summary of Key Clinical Trial Data

The table below summarizes quantitative data on blood pressure and related safety parameters from pivotal **anacetrapib** trials.

Trial (Phase)	Patient Population	Treatment Duration	Key Blood Pressure & Safety Findings
Phase I Studies [1]	50 patients with dyslipidemia; 22 healthy individuals	28 days; 10 days (crossover)	No significant effect on 24-h ambulatory BP. Difference vs. placebo: SBP: +0.60 mmHg (90% CI -1.54 to 2.74); DBP: +0.47 mmHg (90% CI -0.90 to 1.84).
DEFINE (Phase III) [2]	1,623 patients with CHD or CHD risk-equivalents	76 weeks	No significant difference in mean change from baseline in SBP (+0.2 mmHg , p=0.83) or DBP (+0.0 mmHg , p=0.96) vs. placebo. No significant differences in serum electrolytes or aldosterone levels.
REVEAL (Outcomes) [6]	30,449 patients with atherosclerotic vascular disease	Median 4.1 years	Small increases in BP: SBP: +0.7 mmHg ; DBP: +0.3 mmHg . No statistically significant increase in serious hypertension events.

Experimental Protocols for Blood Pressure Monitoring

For researchers designing preclinical or clinical studies, the following methodologies from the cited trials can serve as a reference.

1. Protocol for 24-Hour Ambulatory Blood Pressure Monitoring This method was used in Phase I studies to detect any potential off-target effects on blood pressure [1] [3].

- **Study Design:** Randomized, double-blind, placebo-controlled, crossover design.
- **Population:** Healthy participants.
- **Intervention:** 150 mg **anacetrapib** or matching placebo once daily, administered with a meal.
- **Duration:** 10 days for each treatment period, with a washout period of at least 14 days between crossovers.
- **Measurement:** Continuous 24-hour ambulatory blood pressure monitoring was performed on the day before treatment started (baseline, day -1) and on the last day of treatment (day 10) [1].


- **Analysis:** Comparison of least-squares mean differences between the **anacetrapib** and placebo groups on day 10.

2. Protocol for Long-Term Blood Pressure and Safety Monitoring This methodology was employed in the large Phase III DEFINE and REVEAL trials [6] [2].

- **Study Design:** Randomized, double-blind, placebo-controlled, parallel-group design.
- **Population:** Patients with established coronary heart disease (CHD) or at high risk for CHD.
- **Intervention:** 100 mg **anacetrapib** or matching placebo once daily, added to background statin therapy.
- **Duration:** Long-term (76 weeks in DEFINE, ~4 years in REVEAL).
- **Measurements:**
 - **Vital Signs:** Sitting blood pressure measured at clinic visits.
 - **Laboratory Tests:** Serum electrolytes (sodium, potassium, chloride, bicarbonate) and aldosterone levels.
 - **Adjudicated Events:** All cardiovascular serious adverse events and deaths were reviewed by an independent, blinded committee [2].
- **Analysis:** Comparison of mean changes from baseline in blood pressure and laboratory parameters between treatment groups. Statistical analysis of the incidence of pre-specified cardiovascular endpoints.

Mechanism of Action & Safety Differentiation

The following diagram illustrates the proposed differential mechanisms of **anacetrapib** and torcetrapib concerning blood pressure regulation, based on the available research.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. of the cholesteryl ester transfer protein inhibitor, Effect ... anacetrapib [pubmed.ncbi.nlm.nih.gov]
2. In Phase III Study Merck's Investigational CETP Inhibitor ... [fiercepharma.com]
3. First Clinical Data on Anacetrapib [medscape.com]
4. Anacetrapib - an overview [sciencedirect.com]
5. Single-dose pharmacokinetics and pharmacodynamics of ... [pmc.ncbi.nlm.nih.gov]
6. Merck Announces Results of REVEAL Outcomes Study ... [merck.com]

To cite this document: Smolecule. [Anacetrapib blood pressure effects management]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548849#anacetrapib-blood-pressure-effects-management>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com